Cas no 1000198-78-6 (3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole)

• Product Name: 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole
• CAS No: 1000198-78-6
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 5175670
• PubChem ID: 59030454
• Update Time: 2026-03-04

3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,5-Dihydro-3-(2-methylphenyl)-1H-pyrrole
• 1H-Pyrrole, 2,5-dihydro-3-(2-methylphenyl)-
• 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole

• Inchi： 1S/C11H13N/c1-9-4-2-3-5-11(9)10-6-7-12-8-10/h2-6,12H,7-8H2,1H3
• InChI Key： PNSOVQAWTULGDC-UHFFFAOYSA-N
• SMILES： N1CC=C(C2=CC=CC=C2C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole

Introduction to 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole (CAS No. 1000198-78-6)

3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 1000198-78-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a pyrrole core substituted with a 2-methylphenyl group, has garnered attention due to its structural versatility and potential biological activities. The pyrrole ring, a five-membered aromatic structure containing one nitrogen atom, is a cornerstone in the synthesis of various pharmacologically relevant molecules. The presence of the 2-methylphenyl (ortho-substituted benzene ring) moiety introduces additional functionalization possibilities, making this compound a valuable scaffold for drug discovery initiatives.

The structural motif of 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole positions it as a candidate for further derivatization, enabling the exploration of diverse pharmacophores. In recent years, there has been a surge in interest towards pyrrole derivatives due to their demonstrated efficacy in modulating various biological pathways. The compound’s ability to interact with biological targets such as enzymes and receptors makes it an attractive candidate for therapeutic intervention. Researchers have been particularly keen on exploring its potential in addressing neurological disorders, inflammatory conditions, and even certain types of cancer.

One of the most compelling aspects of 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole is its synthetic accessibility. The compound can be readily prepared through established organic synthesis protocols, including cyclization reactions and Friedel-Crafts alkylation. This ease of synthesis allows for rapid screening and optimization of derivatives, which is crucial in the high-throughput drug discovery landscape. The flexibility of the pyrrole core and the substituent groups provides chemists with ample opportunities to fine-tune the molecule’s properties, such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have further enhanced the study of 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole. Molecular modeling techniques have been employed to predict the compound’s binding affinity to potential targets, providing insights into its mechanism of action. These simulations have revealed that the 2-methylphenyl group plays a critical role in stabilizing interactions with biological receptors, suggesting its importance in drug design. Such computational studies are invaluable in guiding experimental efforts and reducing the time required for lead optimization.

The pharmacological profile of 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits moderate activity as an inhibitor of certain enzymes implicated in inflammation and pain pathways. The pyrrole moiety appears to contribute to this activity by engaging with specific amino acid residues within the enzyme active site. Additionally, the electron-rich nature of the 2-methylphenyl group may enhance interactions with hydrophobic pockets on biological targets, further modulating their function.

In light of these findings, researchers are exploring novel derivatives of 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole that may enhance its therapeutic potential. Strategies include introducing additional substituents that can improve selectivity or bioavailability. For instance, incorporating fluorine atoms into the 2-methylphenyl ring has been shown to modulate metabolic pathways and enhance binding affinity in some cases. Such modifications are often guided by structure-activity relationship (SAR) studies, which systematically evaluate how changes in molecular structure affect biological activity.

The role of 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole in medicinal chemistry extends beyond its direct pharmacological effects. It serves as a versatile building block for more complex molecules designed to address multifaceted diseases. Its incorporation into larger scaffolds allows for the creation of hybrid compounds that combine properties from different chemical classes. This approach has led to the discovery of several promising drug candidates that exhibit enhanced efficacy and reduced side effects compared to single-target therapies.

Future directions in the study of 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole include exploring its potential in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could improve treatment outcomes for chronic diseases. Additionally, there is growing interest in developing prodrugs derived from this scaffold that can be activated inside the body to release active therapeutic agents at targeted sites. Such formulations could improve drug delivery and reduce systemic toxicity.

The synthetic methodologies used for preparing 3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole also contribute to its appeal as a research tool. Modern synthetic techniques have enabled more efficient and sustainable production processes, aligning with global efforts towards green chemistry principles. Catalytic reactions and solvent-free conditions have been employed to minimize waste and energy consumption during synthesis. These advancements not only make research more environmentally friendly but also reduce costs associated with large-scale production.

In conclusion,3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole (CAS No. 1000198-78-6) represents a promising compound in pharmaceutical research due to its structural versatility and potential biological activities. Its ability to serve as a scaffold for drug development underscores its importance in medicinal chemistry innovation. As computational tools continue to evolve and synthetic methodologies become more refined,3-(2-methylphenyl)-2,5-dihydro-1H-pyrrole is poised to play an increasingly significant role in addressing unmet medical needs worldwide.